Cas no 2172074-99-4 (4-(chloromethyl)-5-ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-5-ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole
• CAS No: 2172074-99-4
• MF: C₁₃H₁₆ClN₃
• MW: 249.739241600037
• CID: 6212469
• PubChem ID: 165790019
• Update Time: 2025-06-15

4-(chloromethyl)-5-ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-5-ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole
• EN300-1610312
• 4-(chloromethyl)-5-ethyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazole
• 2172074-99-4

• Inchi： 1S/C13H16ClN3/c1-3-13-12(8-14)15-16-17(13)9-11-7-5-4-6-10(11)2/h4-7H,3,8-9H2,1-2H3
• InChI Key： PEVNLXAZALDYBJ-UHFFFAOYSA-N
• SMILES： ClCC1=C(CC)N(CC2C=CC=CC=2C)N=N1

Computed Properties

• Exact Mass: 249.1032752g/mol
• Monoisotopic Mass: 249.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(chloromethyl)-5-ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole

Professional Introduction to Compound with CAS No. 2172074-99-4 and Product Name: 4-(chloromethyl)-5-ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole

The compound with the CAS number 2172074-99-4 and the product name 4-(chloromethyl)-5-ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the triazole class, which has garnered considerable attention due to its versatile biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a chloromethyl group and an ethyl substituent on the triazole ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The 1H-1,2,3-triazole core is well-documented for its role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer activities. The introduction of aromatic rings such as 2-methylphenyl further enhances the molecular complexity and potential interactions with biological targets. This compound's structure suggests a promising candidate for further investigation into its pharmacokinetic and pharmacodynamic properties.

In the context of modern drug discovery, the synthesis and characterization of such compounds are critical steps toward identifying lead molecules for clinical trials. The chloromethyl group in this molecule provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of diverse functional groups. This flexibility is particularly advantageous in medicinal chemistry, where structural optimization is often required to improve binding affinity and reduce toxicity. The 5-ethyl substituent may also contribute to steric hindrance and electronic effects that could influence the compound's overall biological activity.

Current advancements in computational chemistry have enabled more efficient virtual screening processes for identifying potential drug candidates. By leveraging molecular modeling techniques, researchers can predict the binding modes of this compound with various biological targets. Such simulations have been instrumental in understanding how structural modifications can enhance potency and selectivity. The integration of experimental data with computational predictions provides a robust framework for guiding synthetic efforts toward high-quality leads.

The pharmaceutical industry has shown increasing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in numerous disease pathways. The unique scaffold of 4-(chloromethyl)-5-ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole may offer opportunities for designing molecules that disrupt these interactions effectively. Preliminary studies suggest that analogs with similar structural motifs exhibit promising activity against certain PPIs, warranting further exploration into their mechanism of action.

Additionally, the environmental impact of drug development has led to a growing emphasis on green chemistry principles. The synthesis of this compound can be optimized to minimize waste and hazardous byproducts through catalytic methods and solvent-free reactions. Such sustainable approaches align with global efforts to promote responsible chemical manufacturing practices while maintaining high standards of product quality and efficacy.

As research continues to uncover new therapeutic targets and challenges, compounds like 4-(chloromethyl)-5-ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole will remain at the forefront of pharmaceutical innovation. Their potential applications span across multiple therapeutic areas, making them attractive for both academic research and industrial development. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating these findings into tangible benefits for patients worldwide.

In conclusion, the compound with CAS number 2172074-99-4 represents a compelling example of how structural diversity can drive discovery in medicinal chemistry. Its unique combination of functional groups and aromatic moieties positions it as a promising candidate for further exploration in drug development. With ongoing advancements in synthetic methodologies and computational tools, researchers are well-equipped to harness its potential for addressing unmet medical needs.